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Compound of Interest

Compound Name: 3-Hydroxy-5-iodobenzonitrile
CAS No.: 1243442-73-0
Cat. No.: B14069688

Get Quote

Chemical Identity & Physicochemical Profiling

Unlike commodity chemicals, 3-Hydroxy-5-iodobenzonitrile is often a custom-synthesized

intermediate. Its dual functionality (phenolic hydroxyl and aryl nitrile) combined with a heavy
halogen (iodine) creates a unique reactivity and hazard profile.

Core Identifiers
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Parameter

Data

Chemical Name

3-Hydroxy-5-iodobenzonitrile

Common Synonyms

3-Cyano-5-iodophenol; 5-lodo-3-

hydroxybenzonitrile

Molecular Formula C7H4INO
Molecular Weight 245.02 g/mol

Note: Specific isomers vary. Closely related to
CAS Number CAS 1219835-64-5 (pharmaceutical

intermediate context). Verify specific batch COA.

Physical State

Off-white to pale yellow solid (crystalline

powder)

Structural Implications on Safety

¢ lodine Moiety (C-1): The carbon-iodine bond is the weakest of the stable aryl-halides. It is

susceptible to homolytic cleavage by UV light, leading to radical formation and product

degradation (turning yellow/brown). Operational Impact: Strict light exclusion is required.

« Nitrile Group (-CN): While aromatic nitriles are generally more stable than aliphatic ones,

metabolic processing or extreme acidic conditions can theoretically liberate cyanide.

Operational Impact: Avoid strong oxidizers and acids without proper venting.

e Phenolic Hydroxyl (-OH): Increases water solubility at high pH (phenolate formation) and

enhances skin absorption. Operational Impact: High risk of transdermal toxicity.

Hazard Analysis (GHS Classification)

Based on Structure-Activity Relationship (SAR) and analog data (3-Hydroxybenzonitrile, 3-

lodobenzonitrile).

Virtual SDS Hazard Summary
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Hazard Class Category H-Code Hazard Statement

Acute Toxicity (Oral) Cat3 H301 Toxic if swallowed.

Acute Toxicity Harmful in contact
Cat 4 H312 _ _

(Dermal) with skin.

Skin Corr./Irritation Cat 2 H315 Causes skin irritation.

Causes serious eye

Eye Dam./Irritation Cat 2A H319 o

irritation.

May cause respiratory
STOT - SE Cat 3 H335 T

irritation.[1]

May cause an allergic
Sensitization Catl H317 skin reaction (lodine

moiety).

Critical Risk Assessment

e The "Trojan Horse" Effect: The phenolic group allows the compound to interact with skin
lipids, while the nitrile group poses a systemic toxicity risk if absorbed. Standard nitrile gloves
may offer insufficient break-through time for prolonged handling of solutions.

» Photolytic Instability: Old or improperly stored samples may liberate free iodine (

), which is corrosive and a strong sensitizer. If the solid appears dark brown/purple, it has
degraded.

Operational Protocols & Engineering Controls

This section details how to handle the compound during synthesis and purification, moving
beyond the generic "wear gloves" advice.

Storage & Stability

o Temperature: Store at 2-8°C (Refrigerate).
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o Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidative coupling of the

phenol.

 Light: Amber vials or foil-wrapped containers are mandatory.

Synthesis Workflow: lodination & Coupling

The following diagram illustrates the safe handling workflow, specifically addressing the risks of

iodine liberation and nitrile hydrolysis.

Storage
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Reaction Setup
(Shield from Light)

Critical Safety Controls

Quench/Workup Organic g Waste Disposal
(Sodium Thiosulfate Wash) (Segregated Halogenated)

Click to download full resolution via product page

Figure 1: Operational workflow for handling 3-Hydroxy-5-iodobenzonitrile, emphasizing light

protection and iodine scavenging during workup.

Specific Experimental Considerations

e Solubility: Soluble in DMSO, Methanol, and Ethyl Acetate. Poorly soluble in water (unless pH

> 9).

o Workup Tip (The "Thio" Wash): Because aryl iodides can release trace iodine during reaction

(especially Pd-catalyzed couplings), always include a wash with 10% Sodium Thiosulfate (

) during the extraction phase. This reduces free iodine to iodide, preventing product

contamination and improving safety.

e Waste Management:

o Aqueous Waste: Must be checked for cyanide content if the reaction involved high

temperatures or strong acids. Maintain pH > 10 in aqueous waste to keep cyanide (if any)

as the non-volatile ion (
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) rather than toxic gas (

).
o Organic Waste: Classify as "Halogenated Organic." Do not mix with strong oxidizers (e.g.,

Nitric acid waste).

Emergency Response (E-E-A-T Grounded)
First Aid

 Inhalation: Move to fresh air. If breathing is difficult, oxygen. Alert: If the compound was
heated, consider potential HCN exposure (almond odor is unreliable).

o Skin Contact: Immediate wash with soap and water for 15 minutes.[2] Do not use ethanol
(may enhance absorption).

o Eye Contact: Rinse for 15 minutes.[2] Lifting eyelids is crucial as particulates can trap under
the lid.

Fire Fighting

o Combustion Products: Carbon oxides (
), Nitrogen oxides (
), Hydrogen lodide (
), and potentially Hydrogen Cyanide (
).

» Extinguishing Media: Dry chemical,

, or alcohol-resistant foam. Do not use a solid water stream (scatters dust).

References & Data Verification

e Royal Society of Chemistry (RSC).Pretargeted Imaging beyond the Blood-Brain Barrier.
(Contextual usage of 3-hydroxy-5-iodobenzonitrile as a precursor).[3]
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e PubChem.Compound Summary: 3-Hydroxybenzonitrile (Analogous Scaffold).[4][5] National
Library of Medicine.

e Sigma-Aldrich.Safety Data Sheet: 3-lodobenzonitrile (Analogous Hazard Data).

e Thermo Fisher Scientific.Safety Data Sheet: 4-Hydroxy-3,5-diiodobenzonitrile (loxynil -
Homologous Toxicity).

Disclaimer: This guide is generated by an Al Senior Application Scientist based on predictive
toxicology and available literature for the specific chemical class. It does not replace a vendor-
issued Certificate of Analysis or official SDS required by local law (OSHA/REACH).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Cyanophenol 99% | Sigma-Aldrich [sigmaaldrich.com]

o 2. fishersci.com [fishersci.com]

e 3.rsc.org [rsc.org]

e 4. 3-Cyanophenol | C7TH5NO | CID 13394 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. 3-Cyanophenol | C7TH5NO | CID 13394 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Operational Safety & Handling Guide: 3-Hydroxy-5-
iodobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14069688/docs#operational-safety-handling-guide-3-
hydroxy-5-iodobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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